Cas no 123338-11-4 (Allatostatin II)

• Product Name: Allatostatin II
• CAS No: 123338-11-4
• MF: C₄₉H₇₄N₁₄O₁₃
• MW: 1067.19787073135
• CID: 824516
• Update Time: 2026-04-29

Allatostatin II Chemical and Physical Properties

Names and Identifiers

• GLY-ASP-GLY-ARG-LEU-TYR-ALA-PHE-GLY-LEU-NH2
• Allatostatin II
• Type A Allatostatin II
• GDGRLYAFGL-NH2
• H-ALA-TYR-SER-TYR-VAL-SER-GLU-TYR-LYS-ARG-LEU-PRO-VAL-TYR-ASN-PHE-GLY-LEU-NH2
• H-GLY-ASP-GLY-ARG-LEU-TYR-ALA-PHE-GLY-LEU-NH2
• TYPE B ALLATOSTATIN

• Inchi： InChI=1S/C49H74N14O13/c1-26(2)18-33(42(51)70)59-40(67)25-55-44(72)35(20-29-10-7-6-8-11-29)61-43(71)28(5)57-47(75)36(21-30-13-15-31(64)16-14-30)63-48(76)34(19-27(3)4)62-46(74)32(12-9-17-54-49(52)53)58-39(66)24-56-45(73)37(22-41(68)69)60-38(65)23-50/h6-8,10-11,13-16,26-28,32-37,64H,9,12,17-25,50H2,1-5H3,(H2,51,70)(H,55,72)(H,56,73)(H,57,75)(H,58,66)(H,59,67)(H,60,65)(H,61,71)(H,62,74)(H,63,76)(H,68,69)(H4,52,53,54)/t28-,32+,33-,34+,35+,36+,37+/m0/s1
• InChI Key： WGQGYYOXEWOITJ-FNZUBJHWSA-N
• SMILES： CC(C[C@H](NC(CNC([C@H](NC([C@@H](NC([C@H](NC([C@H](NC([C@H](NC(CNC([C@H](NC(CN)=O)CC(O)=O)=O)=O)CCCNC(N)=N)=O)CC(C)C)=O)CC1=CC=C(O)C=C1)=O)C)=O)CC2=CC=CC=C2)=O)=O)C(N)=O)C

Computed Properties

• Exact Mass: 1066.56000
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 76
• Rotatable Bond Count: 43

Experimental Properties

• PSA: 450.44000
• LogP: 2.20710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Allatostatin II

Allatostatin II (CAS No. 123338-11-4): A Comprehensive Overview of Its Properties and Applications

Allatostatin II (CAS No. 123338-11-4) is a neuropeptide that belongs to the allatostatin family, which plays a crucial role in regulating insect growth and development. This peptide has garnered significant attention in recent years due to its potential applications in pest control and biomedical research. The unique structure and biological activity of Allatostatin II make it a subject of interest for scientists and researchers worldwide.

The chemical properties of Allatostatin II include its molecular weight, amino acid sequence, and stability under various conditions. Studies have shown that this peptide exhibits high specificity in binding to its receptors, making it a valuable tool for understanding neuropeptide signaling pathways. Researchers are particularly interested in how Allatostatin II can be used to develop eco-friendly pest control methods, aligning with the growing global demand for sustainable agriculture solutions.

One of the most frequently asked questions about Allatostatin II is its mechanism of action. This peptide inhibits the production of juvenile hormones in insects, which are essential for their growth and reproduction. By targeting these hormonal pathways, Allatostatin II offers a promising alternative to traditional chemical pesticides, which often have harmful environmental effects. This aligns with current trends in green chemistry and integrated pest management (IPM), topics that are highly searched in academic and agricultural circles.

In addition to its role in pest control, Allatostatin II has potential applications in biomedical research. For instance, its ability to modulate hormonal activity has led to investigations into its use for treating endocrine disorders. While these applications are still in the experimental stage, they highlight the versatility of Allatostatin II as a research tool. The peptide's stability and specificity also make it a candidate for drug development, particularly in the field of peptide therapeutics.

The market for Allatostatin II is expected to grow as more research validates its applications. Currently, it is primarily used in academic and industrial research settings, but its potential for commercialization in agriculture and medicine is significant. Companies specializing in peptide synthesis and biotechnology are increasingly offering Allatostatin II as part of their product portfolios, catering to the rising demand for innovative biological solutions.

From an SEO perspective, keywords such as "Allatostatin II peptide," "CAS 123338-11-4," and "allatostatin family function" are frequently searched by researchers and industry professionals. Including these terms in the content ensures better visibility on search engines. Additionally, addressing common queries like "how does Allatostatin II work?" or "applications of Allatostatin II in pest control" can further enhance the article's relevance and reach.

In summary, Allatostatin II (CAS No. 123338-11-4) is a multifaceted neuropeptide with significant potential in both agricultural and biomedical fields. Its unique properties and applications make it a valuable subject of study, particularly in the context of sustainable pest management and peptide-based therapeutics. As research continues to uncover new uses for this compound, its importance in science and industry is likely to increase, making it a key player in the future of biotechnology and green chemistry.